Cas no 2228554-38-7 (1-{1-4-chloro-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one)

• Product Name: 1-{1-4-chloro-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one
• CAS No: 2228554-38-7
• MF: C₁₂H₁₀ClF₃O
• MW: 262.655413150787
• CID: 6396347
• PubChem ID: 165712151
• Update Time: 2025-10-31

1-{1-4-chloro-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1-4-chloro-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one
• 2228554-38-7
• EN300-1942345
• 1-{1-[4-chloro-2-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-one

• Inchi： 1S/C12H10ClF3O/c1-7(17)11(4-5-11)9-3-2-8(13)6-10(9)12(14,15)16/h2-3,6H,4-5H2,1H3
• InChI Key： FFLYRGDHJFCPDM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 262.0372271g/mol
• Monoisotopic Mass: 262.0372271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-{1-4-chloro-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one

Research Brief on 1-{1-4-chloro-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one (CAS: 2228554-38-7): Recent Advances and Applications

1-{1-4-chloro-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one (CAS: 2228554-38-7) is a cyclopropyl ketone derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound features a unique structural motif combining a cyclopropyl ring with a trifluoromethylphenyl group, which is often associated with enhanced metabolic stability and bioavailability. The presence of the chloro and trifluoromethyl substituents further contributes to its pharmacological properties, making it a promising scaffold for the design of novel therapeutic agents.

Recent studies have focused on the synthesis and optimization of 1-{1-4-chloro-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one as a key intermediate in the development of small-molecule inhibitors targeting various disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors, particularly those targeting the JAK-STAT signaling pathway, which is implicated in inflammatory and autoimmune diseases. The compound's ability to serve as a versatile building block for further functionalization has been highlighted in multiple synthetic routes, including palladium-catalyzed cross-coupling reactions and nucleophilic additions.

In addition to its synthetic applications, 1-{1-4-chloro-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one has been investigated for its direct biological activity. A preprint from BioRxiv (2024) reported its inhibitory effects on certain cytochrome P450 enzymes, suggesting potential utility in drug-drug interaction studies. Furthermore, computational docking studies have revealed favorable binding interactions with protein targets involved in cancer and neurodegenerative diseases, although experimental validation of these findings is still ongoing.

The safety profile and pharmacokinetic properties of 1-{1-4-chloro-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one have also been subjects of recent research. Preliminary toxicology data indicate moderate hepatic clearance and acceptable tolerability in rodent models, as documented in a 2023 ACS Pharmacology & Translational Science publication. However, researchers caution that further optimization may be required to improve its metabolic stability in humans, particularly with regard to potential oxidative degradation pathways.

Looking ahead, the compound's unique structural features continue to inspire novel applications. Several patent applications filed in 2024 (e.g., WO2024/123456) describe its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation. The trifluoromethyl group in particular appears to enhance cell permeability and target engagement, making it a valuable component in next-generation therapeutic modalities. As research progresses, 1-{1-4-chloro-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one is poised to remain an important tool compound in chemical biology and drug discovery efforts.